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Compound of Interest

Compound Name: Sulfo-Cyanine5 NHS ester

Cat. No.: B15998049

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Sulfo-Cyanine5 NHS ester, a water-soluble,

amine-reactive fluorescent dye. It is designed to be a comprehensive resource for

professionals utilizing this reagent for the fluorescent labeling of proteins, antibodies, and other

biomolecules in various research and drug development applications.

Core Properties and Specifications
Sulfo-Cyanine5 NHS ester is a bright, far-red fluorescent dye designed for the covalent

labeling of primary amines on biomolecules. The presence of sulfonate groups enhances its

water solubility, allowing for conjugation reactions in aqueous environments without the need

for organic co-solvents. This is particularly advantageous for labeling sensitive proteins that

may denature in the presence of organic solvents. The N-hydroxysuccinimide (NHS) ester

functional group readily reacts with primary amines (such as the side chain of lysine residues or

the N-terminus of proteins) to form stable amide bonds.
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The molecular weight and formula of Sulfo-Cyanine5 NHS ester can vary slightly depending

on the counter-ion and the specific formulation from different suppliers. Below is a summary of

the reported values.

Property Value Source(s)

Molecular Weight 777.94 g/mol [1]

777.95 g/mol [2]

778.96 g/mol [3]

Molecular Formula C₃₆H₄₀N₃KO₁₀S [1][2]

C₃₆H₄₁KN₃O₁₀S [3]

C₃₆H₄₀N₃NaO₁₀S₂ [4]

Excitation Maximum ~646 nm [3][5]

Emission Maximum ~662 nm [3][5]

Experimental Protocol: Antibody Labeling
This protocol provides a general procedure for the conjugation of Sulfo-Cyanine5 NHS ester
to an antibody, such as IgG. The optimal dye-to-protein ratio may need to be determined

empirically for each specific antibody and application.

Materials
Antibody of interest in an amine-free buffer (e.g., PBS)

Sulfo-Cyanine5 NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3-8.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Purification column (e.g., Sephadex G-25)
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Storage Buffer (e.g., PBS)

Procedure
Prepare the Antibody Solution:

Ensure the antibody solution is free from amine-containing substances like Tris or glycine,

and stabilizing proteins like BSA. If necessary, dialyze the antibody against the Reaction

Buffer.[3]

Adjust the antibody concentration to 2-10 mg/mL in the Reaction Buffer.[4]

Prepare the Dye Stock Solution:

Immediately before use, dissolve the Sulfo-Cyanine5 NHS ester in a small amount of

anhydrous DMF or DMSO to create a 10 mg/mL stock solution.[3]

Perform the Conjugation Reaction:

Calculate the required volume of the dye stock solution to achieve the desired dye-to-

protein molar ratio. A 10-fold molar excess of the dye is a common starting point.[3]

Add the calculated amount of the dye stock solution to the antibody solution while gently

vortexing.[3]

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[3]

Quench the Reaction:

Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

This will react with any unreacted NHS ester.

Incubate for 30 minutes at room temperature.[3]

Purify the Conjugate:

Remove the unreacted dye and byproducts by passing the reaction mixture through a

desalting column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer (e.g.,
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PBS).[4]

Collect the fractions containing the labeled antibody, which is typically the first colored

fraction to elute.[3]

Characterize the Conjugate:

Determine the protein concentration and the degree of labeling (DOL) by measuring the

absorbance of the purified conjugate at 280 nm (for the protein) and ~646 nm (for Sulfo-

Cyanine5).

Experimental Workflow Diagram
The following diagram illustrates the general workflow for antibody labeling with Sulfo-
Cyanine5 NHS ester.
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Caption: Workflow for antibody conjugation with Sulfo-Cyanine5 NHS ester.

Applications in Research and Drug Development
Sulfo-Cyanine5 NHS ester is a versatile tool with numerous applications, including:
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Fluorescence Microscopy: For imaging and localization of target proteins in cells and tissues.

[5]

Flow Cytometry: Suitable for multi-color analysis due to its far-red emission, which minimizes

spectral overlap with other fluorophores.[5]

Protein and Peptide Labeling: Enables the study of biomolecular interactions, protein

trafficking, and conformational changes.[5]

Drug Development: In drug discovery, fluorescently labeled antibodies and other biologics

can be used in target validation, pharmacokinetic studies, and high-throughput screening

assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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